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Compound of Interest

(4-Cyclopropylmethoxy-3-
Compound Name:

nitrophenyl)-methanol
CAS No.: 1039912-92-9

Cat. No.: B1460857

Get Quote

Emergency Overview & Core Directive

Immediate Hazard Alert: (4-Cyclopropylmethoxy-3-nitrophenyl)-methanol is a functionalized
nitro-aromatic intermediate.[1][2] While generally stable under ambient conditions, the
presence of the nitro group (-NO2) combined with the benzyl alcohol moiety necessitates strict
thermal control and segregation from strong oxidizers and reducing agents.[1][2]

Core Disposal Directive:
e DO NOT dispose of via municipal waste or sink drains.[1]

o DO NOT mix with strong acids, bases, or incompatible organic solvents (e.qg.,
acetone/chloroform mixtures in the presence of base).[2]

e PRIMARY METHOD: High-temperature incineration via a licensed hazardous waste
contractor.[1][2]
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Chemical Profile & Hazard Identification

Understanding the molecular architecture is critical for safe handling.[1][2] This compound is

often a key intermediate in the synthesis of PDE4 inhibitors (e.g., Roflumilast).[2]

Property

Specification

Operational Implication

Chemical Name

(4-Cyclopropylmethoxy-3-
nitrophenyl)-methanol

Official shipping/manifest

name.

CAS Number

1039912-92-9

Use for waste profiling and

inventory tracking.[2]

Molecular Formula

C11H13NOa

Nitrogen content requires NOx

scrubbing during incineration.

[1]2]

Physical State

Solid (typically off-white/yellow

powder)

Dust explosion hazard if

micronized; inhalation risk.[1]

[2]

Melting Point

~110-115 °C (Approximate)

Avoid heating above 80°C
during waste consolidation to

prevent decomposition.

Key Functionalities

Nitro (-NOz2), Benzyl Alcohol (-
CH20H), Cyclopropyl Ether

Nitro: Potential energy
source/oxidizer.[1][2] Alcohol:
Flammable/reactive.[1][2][3]
Ether: Peroxide risk (low, but

possible over long storage).[2]

Hazard Classification (GHS)[2][3]

o Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).[1][2]

» Skin/Eye Irritation: Category 2 (Irritant).[2][4][5]

o Specific Target Organ Toxicity: Potential for liver/kidney toxicity upon repeated exposure

(characteristic of nitro-aromatics).[1][2][3]
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Personal Protective Equipment (PPE) Matrix

Trust in safety comes from a redundant defense system.[1][2]

o Respiratory: N95/P100 particulate respirator for solid handling.[1][2] If in solution with volatile
solvents, use a half-face respirator with OV/AG cartridges.[1][2]

e Dermal: Double-gloving recommended.[1][2]
o Inner Layer: Nitrile (4 mil).[2]
o OQuter Layer: Nitrile (8 mil) or Butyl Rubber (if dissolved in aggressive solvents).[1][2]

¢ Ocular: Chemical splash goggles.[1][2] Standard safety glasses are insufficient for liquid
waste consolidation.[1][2]

e Body: Tyvek® lab coat or chemical-resistant apron to prevent clothing contamination.[1][2]

Waste Classification & Segregation Workflow

Proper segregation prevents "cocktail" reactions in waste drums.[1][2]

Segregation Rules

o Oxidizers: Keep separate from nitric acid, perchlorates, and peroxides.[2] The benzyl alcohol
group is reducing; mixing with strong oxidizers can cause immediate exotherms.[1]

» Strong Bases: Avoid mixing with concentrated caustic (NaOH, KOH).[1][2] Nitro-aromatics
can undergo complex condensation reactions (e.g., Janovsky reaction) leading to unstable
products.[1][2]

o Halogenated Solvents: Segregate based on the solvent used.[1][2] The compound itself is
non-halogenated, but if dissolved in DCM, the entire stream is "Halogenated Organic."[2]

Disposal Decision Tree
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Waste Generation

Physical State?

Pure Substance\Dissolved

Solid / Powder Liquid / Solution

Solvent Type?

Container: Wide-Mouth HDPE Drum
Label: Hazardous Solid - Toxic

ontains Halogens No Halogens

Halogenated Non-Halogenated
(DCM, Chloroform) (Methanol, EtOACc)

Container: Safety Can / Carboy Container: Safety Can / Carboy
Label: Halogenated Organic Waste Label: Flammable Organic Waste

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating (4-Cyclopropylmethoxy-3-nitrophenyl)-methanol
waste streams.

Step-by-Step Disposal Protocol
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A. Solid Waste (Pure Substance)[2]

o Containment: Transfer the solid into a clear, sealable polyethylene bag (secondary
containment).

o Consolidation: Place the sealed bag into a wide-mouth HDPE (High-Density Polyethylene)
waste drum.

o Labeling: Affix a hazardous waste label.
o Constituents: "(4-Cyclopropylmethoxy-3-nitrophenyl)-methanol"[1][2][6][7]
o Hazards: Toxic, Irritant.[2][5][8][9]

o Storage: Store in a cool, dry area away from direct sunlight and heat sources until pickup.

B. Liquid Waste (Mother Liquors/Rinsates)

o Compatibility Check: Ensure the receiving carboy does not contain strong acids or oxidizers.

[11[2]
o Transfer: Use a funnel to prevent splashing. Pour slowly.

» Rinsing: Triple-rinse the original container with a compatible solvent (e.g., Ethanol or
Acetone) and add the rinsate to the waste container.[1][2]

e Venting: Ensure the waste container is vented (using a safety cap with a pressure relief
valve) to prevent pressure buildup from potential off-gassing or thermal expansion.[1][2]

C. Empty Container Disposal

o Triple Rinse: As described above.
» Defacement: Cross out the original label.

» Disposal: Once triple-rinsed and air-dried, the container can often be treated as non-
hazardous trash (verify with local regulations) or glass recycling.[1][2] If in doubt, dispose of
the empty container as solid hazardous waste.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1460857/docs?utm_src=pdf-body#comprehensive-disposal-guide-4-cyclopropylmethoxy-3-nitrophenyl-methanol
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://m.chemsrc.com/mip/cas/2680877-53-4_2658882.html
https://www.chemsrc.com/cas/1039912-92-9_2588944.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://static.cymitquimica.com/products/10/pdf/sds-F921402.pdf
https://fluorochem.co.uk/product/F231929/
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://clearsynth.com/product/4--cyclopropylmethoxy--3--difluoromethoxy--roflumilast
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7412688.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Spill Response Procedure

Minor Spill (< 10 g/mL):

 Isolate: Evacuate the immediate area.

o PPE: Don Nitrile gloves, goggles, and lab coat.[2]

o Contain:
o Solid: Cover with wet paper towels (to prevent dust) and scoop into a bag.[2]
o Liquid: Absorb with Vermiculite or Sand.[1][2][9]

o CRITICAL: Do NOT use sawdust or paper-based absorbents for nitro-compounds if the
material is concentrated, as this can create a flammability hazard.[1][2]

e Clean: Wipe the surface with soap and water.[1][2]

» Dispose: Place all cleanup materials into the Solid Hazardous Waste drum.

Regulatory Compliance & Codes

e US EPA (RCRA): This specific compound is likely not P-listed or U-listed by specific CAS.[2]
However, it must be characterized based on ignitability (D001) if in flammable solvent, or
reactivity (D003) if deemed unstable (unlikely for this specific alcohol, but possible for nitro-
precursors).[1][2]

o Best Practice: Classify as "Hazardous Waste - Toxic, Organic, N.O.S.[1][2] (Not Otherwise
Specified)".

e European Waste Code (EWC): 07 05 04* (other organic solvents, washing liquids and
mother liquors) or 16 05 06* (laboratory chemicals consisting of or containing dangerous
substances).[2]
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¢ Chemical Identity: CAS 1039912-92-9.[1][2] Chemical Source Network (ChemSrc).[2]
Retrieved February 2026.[1][2] Link

¢ Roflumilast Intermediates: PubChem Compound Summary for Roflumilast (Related
Structure). National Center for Biotechnology Information.[1][2] Link

« Nitro-Aromatic Safety: "Safe Handling of Nitro-Aromatics." Fisher Scientific Safety Data
Sheets (General Nitrobenzyl Alcohol). Link

e Laboratory Waste Management: "Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards." National Research Council (US) Committee on Prudent
Practices in the Laboratory.[2] Washington (DC): National Academies Press (US); 2011.[1][2]
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 9. greenfield.com [greenfield.com]

¢ To cite this document: BenchChem. [Comprehensive Disposal Guide: (4-
Cyclopropylmethoxy-3-nitrophenyl)-methanol]. BenchChem, [2026]. [Online PDF]. Available
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at: [https://www.benchchem.com/product/b1460857/docs#comprehensive-disposal-guide-4-
cyclopropylmethoxy-3-nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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